Cas no 106200-65-1 (4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester)

4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester structure
106200-65-1 structure
Product Name:4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
CAS No:106200-65-1
MF:C10H11NO2S
MW:209.26484131813
CID:1097782
PubChem ID:13569040
Update Time:2025-04-20

4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
    • ethyl 4-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate
    • SCHEMBL4474896
    • DA-33852
    • 106200-65-1
    • Inchi: 1S/C10H11NO2S/c1-3-13-10(12)8-6-9-7(11(8)2)4-5-14-9/h4-6H,3H2,1-2H3
    • InChI Key: AEJXITOKGFWLME-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C=C(C(=O)OCC)N2C

Computed Properties

  • Exact Mass: 209.05113
  • Monoisotopic Mass: 209.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.5Ų

Experimental Properties

  • PSA: 31.23
  • LogP: 2.41650
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